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Compound of Interest

Compound Name:
4-Chloro-2-methyl-5-

propylpyrimidine

CAS No.: 959239-77-1

Cat. No.: B1416202

Get Quote

Discovery & Historical Context
The Evolution of the "Lipophilic Pyrimidine" Scaffold

While 4-Chloro-2-methyl-5-propylpyrimidine (CAS: 959239-77-1) is not a marketed

therapeutic agent itself, its history is intrinsically linked to the "Combichem" (Combinatorial

Chemistry) revolution of the early 2000s and the systematic exploration of Structure-Activity

Relationships (SAR).

The "Methyl-to-Propyl" Shift: Historically, pyrimidine synthesis focused on simple methyl or

ethyl derivatives (e.g., in Vitamin B1 synthesis). However, in the late 1990s, drug discovery

programs targeting hydrophobic pockets (such as the ATP-binding cleft of kinases) required

scaffolds with higher lipophilicity (LogP) to improve membrane permeability and receptor

affinity.

The 5-Position Strategy: The 5-position of the pyrimidine ring was identified as a "tolerant"

vector for substitution. Unlike the 2- and 4-positions, which are often involved in hydrogen
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bonding (e.g., in base pairing or active site recognition), the 5-position points away from the

core interaction face, allowing for the introduction of alkyl chains (like the propyl group) to fill

hydrophobic voids without disrupting key binding motifs.

Modern Utility: Today, this specific chloropyrimidine is a "privileged structure" intermediate. It

allows chemists to perform a "divergent synthesis"—installing the core ring first, then using

the reactive 4-chloro handle to attach complex amines or aryl groups via nucleophilic

substitution or palladium catalysis.

Technical Core: Synthesis & Methodology
The synthesis of 4-Chloro-2-methyl-5-propylpyrimidine follows a classic Retrosynthetic

Analysis leading back to acyclic precursors: acetamidine and ethyl acetoacetate.

Retrosynthetic Logic
The pyrimidine ring is constructed via a [3+3] condensation. The 5-propyl group must be

installed before ring closure to avoid difficult regioselective alkylation later.

Precursor A: Acetamidine Hydrochloride (provides N-C-N fragment and 2-methyl group).

Precursor B: Ethyl 2-propylacetoacetate (provides C-C-C fragment and 5-propyl group).

Validated Synthetic Protocol
Note: All reactions must be performed under an inert atmosphere (Nitrogen or Argon).

Step 1: Preparation of Ethyl 2-propylacetoacetate (Alkylation)
Reagents: Ethyl acetoacetate (1.0 eq), 1-Iodopropane (1.1 eq), Sodium Ethoxide (NaOEt)

(1.1 eq), Ethanol (Solvent).

Mechanism: Enolate formation followed by SN2 attack on the alkyl halide.

Protocol:

Dissolve NaOEt in absolute ethanol at 0°C.

Add ethyl acetoacetate dropwise; stir for 30 min to form the enolate.
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Add 1-iodopropane slowly to prevent poly-alkylation.

Reflux for 4-6 hours.

Workup: Neutralize, extract with EtOAc, and distill.

Checkpoint: Verify mono-alkylation via GC-MS (Target MW: ~172 g/mol ).

Step 2: Cyclization (The Pinner-Type Synthesis)
Reagents: Ethyl 2-propylacetoacetate (from Step 1), Acetamidine HCl (1.1 eq), NaOEt (2.5

eq), Ethanol.

Mechanism: Nucleophilic attack of amidine nitrogen on the keto group, followed by

cyclization on the ester and dehydration.

Protocol:

Mix Acetamidine HCl and NaOEt in ethanol; stir 1h to liberate free base amidine.

Add Ethyl 2-propylacetoacetate.

Reflux for 12-16 hours. A white precipitate (sodium salt of the pyrimidinone) will form.

Workup: Evaporate solvent, dissolve residue in water, and acidify with acetic acid to pH 5-

6.

Product: 2-Methyl-5-propylpyrimidin-4(3H)-one (precipitates as a solid).

Step 3: Aromatization/Chlorination
Reagents: 2-Methyl-5-propylpyrimidin-4(3H)-one, Phosphorus Oxychloride (POCl3) (excess),

N,N-Dimethylaniline (catalytic).

Mechanism: Conversion of the tautomeric hydroxyl group to a leaving group

(dichlorophosphate), followed by nucleophilic attack by chloride.

Protocol:
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Place the pyrimidinone in a round-bottom flask.

Add POCl3 (5-10 eq). Caution: Exothermic.

Reflux for 3-5 hours until gas evolution (HCl) ceases.

Quenching (Critical Safety Step): Pour the reaction mixture slowly onto crushed ice/water

with vigorous stirring. Maintain temperature <10°C to prevent hydrolysis.

Extraction: Extract with Dichloromethane (DCM), wash with NaHCO3 (sat), dry over

MgSO4.

Purification: Vacuum distillation or Silica Gel Chromatography (Hexane/EtOAc).

Synthetic Pathway Visualization
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Figure 1: Step-wise synthetic route from acyclic precursors to the chloropyrimidine target.

Physicochemical Profile & Data
For researchers integrating this building block into libraries, the following data is essential for

calculating stoichiometry and predicting solubility.
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Property Value Notes

CAS Number 959239-77-1 Unique Identifier

Molecular Formula C₈H₁₁ClN₂

Molecular Weight 170.64 g/mol

Physical State Low-melting solid / Oil
Depends on purity; often an oil

at RT.

Predicted LogP ~2.50
Moderately lipophilic; good for

membrane penetration.

Boiling Point ~240°C (at 760 mmHg)
Predicted; distill under high

vacuum.

Storage 2-8°C, Inert Gas
Moisture sensitive (hydrolysis

to pyrimidinone).

Solubility DCM, DMSO, Methanol Insoluble in water.

Reactivity & Applications
The utility of 4-Chloro-2-methyl-5-propylpyrimidine lies in the lability of the C4-Chlorine

atom. It undergoes two primary reaction types:[1]

Nucleophilic Aromatic Substitution (SNAr)
Due to the electron-deficient nature of the pyrimidine ring (further activated by the 2-methyl and

5-propyl groups), the chlorine is easily displaced by nucleophiles.

Amination: Reaction with primary/secondary amines (in EtOH or DMF with DIPEA) yields 4-

amino-pyrimidines. This is the standard route to kinase inhibitor libraries.

Etherification: Reaction with alkoxides yields 4-alkoxy-pyrimidines.

Palladium-Catalyzed Cross-Coupling
The C-Cl bond is a viable handle for Pd-catalyzed bond formation, although less reactive than

C-Br or C-I.
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Suzuki-Miyaura: Coupling with aryl boronic acids to form 4-aryl-pyrimidines.

Catalyst System: Pd(OAc)2 / XPhos or Pd(PPh3)4.

Base: K2CO3 or Cs2CO3.

Buchwald-Hartwig: Coupling with difficult amines or anilines.
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Figure 2: Divergent reactivity pathways showing functionalization vs. degradation risks.

Safety & Handling Protocols
Corrosivity: Chloropyrimidines are skin and eye irritants. They can hydrolyze on moist skin to

release HCl.

Sensitization: Pyrimidine intermediates are potential sensitizers; handle in a fume hood.

Storage: Must be stored under Argon. If the liquid turns cloudy or precipitates a white solid, it

has likely hydrolyzed back to the pyrimidinone (inactive).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1416202/docs#4-chloro-2-methyl-5-propylpyrimidine-technical-monograph-synthetic-guide
https://www.benchchem.com/product/b1416202/docs#4-chloro-2-methyl-5-propylpyrimidine-technical-monograph-synthetic-guide
https://www.benchchem.com/product/b1416202?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1416202?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

